1-{[2-([1,1'-Biphenyl]-4-yl)-1,3-oxathiolan-2-yl]methyl}-1H-1,2,4-triazole

• CAS No.: 104459-16-7
• Molecular Formula: C18H17N3OS
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 1-[[2-(4-phenylphenyl)-1,3-oxathiolan-2-yl]methyl]-1,2,4-triazole
• InChI: InChI=1S/C18H17N3OS/c1-2-4-15(5-3-1)16-6-8-17(9-7-16)18(22-10-11-23-18)12-21-14-19-13-20-21/h1-9,13-14H,10-12H2
• InChI Key: PDDKMBOWRFIYTA-UHFFFAOYSA-N
• Canonical SMILES: C1CSC(O1)(CN2C=NC=N2)C3=CC=C(C=C3)C4=CC=CC=C4

Description

1-{[2-([1,1'-Biphenyl]-4-yl)-1,3-oxathiolan-2-yl]methyl}-1H-1,2,4-triazole is a useful research compound. Its molecular formula is C18H17N3OS and its molecular weight is 323.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a slurry of 13.1 g of 1-[1,1'biphenyl]-4-yl-2-(1H-1,2,4-triazol-1-yl)ethanone in 175 ml dry toluene and 70 ml 1-butanol was added, with stirring, 7.8 g 2-mercaptoethanol and 12.3 g p-toluenesulfonic acid. The resultant thickened slurry was refluxed under a Dean-Stark [trademark] trap for 72 hours. At this point, no further water was collected. After the reaction was allowed to cool, the solid was filtered out, slurried in dichloromethane and shaken with 10% aqueous sodium hydroxide and once with water. The organic layer was dried and evaporated to leave an oil which solidified on high-vacuum pumping. This solid was triturated with petroleum ether to give 6.7 g of 1-[(2-[1,1'-biphenyl]-4-yl-1,3-oxathiolan-2-yl)methyl]-1H-1,2,4-triazole, the product of this reaction. The melting point of this compound was 85°-90° C.